Cas no 1806897-11-9 (5-(Difluoromethyl)-2,3-dihydroxy-4-nitropyridine)

• Product Name: 5-(Difluoromethyl)-2,3-dihydroxy-4-nitropyridine
• CAS No: 1806897-11-9
• MF: C₆H₄F₂N₂O₄
• MW: 206.103768348694
• CID: 4917926
• Update Time: 2025-06-08

5-(Difluoromethyl)-2,3-dihydroxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2,3-dihydroxy-4-nitropyridine

• Inchi： 1S/C6H4F2N2O4/c7-5(8)2-1-9-6(12)4(11)3(2)10(13)14/h1,5,11H,(H,9,12)
• InChI Key： QRPLKDWLYVJTBN-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(=C1[N+](=O)[O-])O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 355
• XLogP3: 0.3
• Topological Polar Surface Area: 95.2

Additional information on 5-(Difluoromethyl)-2,3-dihydroxy-4-nitropyridine

Introduction to 5-(Difluoromethyl)-2,3-dihydroxy-4-nitropyridine (CAS No. 1806897-11-9)

5-(Difluoromethyl)-2,3-dihydroxy-4-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806897-11-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the nitropyridine class, a family of heterocyclic molecules known for their diverse biological activities and potential therapeutic applications. The structural features of 5-(Difluoromethyl)-2,3-dihydroxy-4-nitropyridine, particularly the presence of a difluoromethyl group, hydroxyl substituents, and a nitro group on the pyridine ring, contribute to its unique chemical properties and biological interactions. These structural elements not only influence its reactivity but also play a crucial role in modulating its pharmacological effects.

The difluoromethyl group is a key structural motif in many bioactive molecules, recognized for its ability to enhance metabolic stability, improve binding affinity to biological targets, and influence pharmacokinetic profiles. In the context of 5-(Difluoromethyl)-2,3-dihydroxy-4-nitropyridine, this group may contribute to the compound's interaction with enzymes or receptors, potentially leading to effects such as anti-inflammatory, antioxidant, or anticancer properties. The hydroxyl groups at the 2 and 3 positions further enhance the compound's versatility by allowing for hydrogen bonding interactions, which are critical for binding to biological macromolecules.

The nitro group at the 4-position of the pyridine ring is another defining feature that significantly impacts the compound's behavior. Nitro groups are well-known for their ability to act as pharmacophores in various drug candidates, influencing both potency and selectivity. In 5-(Difluoromethyl)-2,3-dihydroxy-4-nitropyridine, the nitro group may participate in redox reactions or serve as a scaffold for further chemical modifications, enabling the development of derivative compounds with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications in nitropyridines can affect their biological outcomes. Studies have demonstrated that subtle changes in the substitution pattern of the pyridine ring can lead to significant alterations in receptor binding affinity and downstream signaling pathways. For instance, computational studies on related nitropyridines have highlighted the importance of electronic distributions around the ring in modulating interactions with target proteins. This underscores the potential of 5-(Difluoromethyl)-2,3-dihydroxy-4-nitropyridine as a lead compound for further derivatization and optimization.

In vitro investigations have begun to explore the biological profile of 5-(Difluoromethyl)-2,3-dihydroxy-4-nitropyridine, revealing promising preliminary results. Early studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory processes. The presence of both hydroxyl and nitro groups suggests potential interactions with cytochrome P450 enzymes, which are pivotal in drug metabolism. Understanding these interactions is crucial for predicting pharmacokinetic behavior and identifying potential drug-drug interactions.

The synthesis of 5-(Difluoromethyl)-2,3-dihydroxy-4-nitropyridine presents unique challenges due to its complex structural features. Advanced synthetic methodologies are required to achieve high yields and purity levels necessary for pharmaceutical applications. Techniques such as multi-step organic synthesis involving cross-coupling reactions, nucleophilic substitutions, and protective group strategies have been employed to construct the desired molecular framework. The integration of fluorinated building blocks into the synthesis pathway is particularly critical given the importance of the difluoromethyl group in determining biological activity.

One notable aspect of 5-(Difluoromethyl)-2,3-dihydroxy-4-nitropyridine is its potential role as an intermediate in the development of novel therapeutic agents. Researchers are exploring its utility as a precursor for more complex molecules designed to target specific disease pathways. For example, derivatives of this compound could be engineered to interact with kinases or transcription factors involved in cancer progression or inflammatory diseases. The flexibility offered by its structural framework allows chemists to introduce additional functional groups or modify existing ones without compromising overall stability.

The impact of fluorination on pharmaceutical compounds cannot be overstated. Fluoro-substituted molecules often exhibit improved pharmacological properties compared to their non-fluorinated counterparts due to enhanced lipophilicity, metabolic stability, and binding affinity. In 5-(Difluoromethyl)-2,3-dihydroxy-4-nitropyridine, these effects are expected to contribute significantly to its overall efficacy as a drug candidate. Furthermore, fluorine atoms can serve as probes for nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), facilitating structural elucidation and characterization.

As research continues to uncover new therapeutic targets and mechanisms of action, 5-(Difluoromethyl)-2,3-dihydroxy-4-nitropyridine may find applications beyond initial expectations. Its unique combination of structural features positions it as a valuable scaffold for medicinal chemists seeking innovative solutions for unmet medical needs. Collaborative efforts between synthetic chemists and biologists will be essential in translating laboratory findings into clinical applications that benefit patients worldwide.